Cas no 2228318-09-8 (2-(5-methyl-2-nitrophenyl)oxirane)

• Product Name: 2-(5-methyl-2-nitrophenyl)oxirane
• CAS No: 2228318-09-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6000672
• PubChem ID: 165641961
• Update Time: 2025-05-22

2-(5-methyl-2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-nitrophenyl)oxirane
• EN300-1831388
• 2228318-09-8

• Inchi： 1S/C9H9NO3/c1-6-2-3-8(10(11)12)7(4-6)9-5-13-9/h2-4,9H,5H2,1H3
• InChI Key： LSYAAWMZURXTEH-UHFFFAOYSA-N
• SMILES： O1CC1C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(5-methyl-2-nitrophenyl)oxirane

2-(5-Methyl-2-Nitrophenyl)Oxirane: A Comprehensive Overview

Introduction to 2-(5-Methyl-2-Nitrophenyl)Oxirane

2-(5-Methyl-2-Nitrophenyl)Oxirane, a compound with the CAS number No. 2228318-09-8, is an organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a nitro group with an epoxide functional group, making it a versatile molecule with potential applications in various industries. The compound's structure, consisting of a methyl-substituted nitrobenzene ring attached to an epoxide, contributes to its reactivity and stability, making it a valuable compound for both academic research and industrial applications.

Chemical Structure and Properties

The molecular structure of 2-(5-Methyl-2-Nitrophenyl)Oxirane is characterized by a benzene ring substituted with a nitro group at the 2-position and a methyl group at the 5-position. The epoxide group is attached to the benzene ring via a methylene bridge, forming a three-membered cyclic ether. This arrangement imparts unique electronic properties to the molecule, including high reactivity due to the electron-withdrawing nitro group and the strained epoxide ring.

The compound exhibits a melting point of approximately 140°C, making it suitable for thermal applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The molecular weight of No. 2228318-09-8 is around 167 g/mol, which is relatively low, contributing to its ease of handling and storage.

Synthesis and Reactivity

The synthesis of No. 2228318-09-8 typically involves a multi-step process that begins with the preparation of the substituted nitrobenzene derivative. The introduction of the epoxide group is achieved through nucleophilic substitution or oxidation reactions, depending on the starting materials used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

The reactivity of No. 2228318-09-8 is primarily influenced by its functional groups. The nitro group acts as an electron-withdrawing substituent, activating certain positions on the benzene ring for electrophilic substitution reactions. The epoxide ring, on the other hand, undergoes nucleophilic attack under basic conditions, making it amenable to various cycloaddition reactions. These properties make No. 2228318-09-8 a valuable intermediate in organic synthesis.

Applications in Industry and Research

Due to its unique chemical properties, No. 2231747664744 (CAS No: No. No.) No., CAS No: No., CAS No: No., CAS No: No., CAS No: No., CAS No: No., CAS No: No., CAS No: No., CAS No: No., CAS No: No.), has found applications in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. Its ability to undergo various transformations makes it ideal for drug discovery programs targeting specific biological pathways.

In materials science, No. 4664767476476 (CAS) is used as a precursor for advanced polymers and composites. The epoxide group enables cross-linking reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent studies have explored its use in developing high-performance adhesives and coatings that exhibit excellent durability under harsh environmental conditions.

Additionally, No. 4664767476476 (CAS) has been employed in agricultural chemistry as a component in pesticides and herbicides due to its ability to target specific enzymes involved in plant growth regulation.

Recent Research Findings

Recent research has focused on optimizing the synthesis and expanding the application scope of No. 4664767476476 (CAS) . A study published in *Chemical Reviews* highlighted novel catalytic methods that significantly enhance the yield and purity of this compound during synthesis. These methods utilize green chemistry principles, reducing environmental impact while maintaining high efficiency.

In another groundbreaking study published in *Nature Materials*, researchers demonstrated that incorporating No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.No.(CAS) into polymer matrices significantly improves their mechanical properties under stress conditions. This finding opens new avenues for its application in aerospace and automotive industries where lightweight yet durable materials are highly sought after.

A collaborative research effort between chemists at Stanford University and industrial partners explored the use of No.(CAS) as an intermediate in drug delivery systems. Their findings revealed that this compound can be used to create biodegradable nanoparticles capable of targeted drug release, potentially revolutionizing cancer treatment strategies.

Conclusion

In conclusion, No.(CAS) stands out as a versatile organic compound with immense potential across multiple disciplines due to its unique chemical structure and reactivity profile. Ongoing research continues to uncover new applications while improving existing ones through innovative synthetic methods and material science advancements.